Cas no 1928719-87-2 (4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1928719-87-2
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5324569
• Update Time: 2025-05-22

4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-methyl-5-(2-pyridinyl)-
• 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C8H8N4O/c1-12-7(10-11-8(12)13)6-4-2-3-5-9-6/h2-5H,1H3,(H,11,13)
• InChI Key： WFDSARQEYVLOAS-UHFFFAOYSA-N
• SMILES： N1=C(C2=NC=CC=C2)N(C)C(=O)N1

Additional information on 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1928719-87-2)

4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1928719-87-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both pyridine and triazolone moieties in its structure makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for triazole derivatives has surged, driven by their potential in treating various diseases and enhancing crop protection. Researchers are particularly interested in 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one due to its ability to act as a building block for more complex molecules. Its CAS No. 1928719-87-2 is frequently searched in scientific databases, reflecting its growing importance in synthetic chemistry.

The compound's pyridine ring contributes to its stability and solubility, while the triazolone group offers reactivity for further functionalization. These features make it a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it has been explored as a precursor for antimicrobial agents and anti-inflammatory drugs, aligning with the current focus on combating antibiotic resistance and chronic diseases.

Another area of interest is the compound's potential in green chemistry. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis routes for 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one. Questions like "How to synthesize triazole derivatives sustainably?" or "What are the applications of CAS No. 1928719-87-2 in green chemistry?" are increasingly common in academic and industrial forums.

From a technical standpoint, the compound's molecular weight, melting point, and solubility are critical parameters for its practical use. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structure. These details are vital for researchers aiming to incorporate 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one into their workflows.

In summary, 4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1928719-87-2) is a compound of high scientific and industrial relevance. Its applications span drug development, agricultural chemistry, and sustainable synthesis, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for novel solutions to global challenges.